molecular formula C9H12ClNO B8805050 2-(5-Chloro-2-methoxyphenyl)ethan-1-amine CAS No. 7569-72-4

2-(5-Chloro-2-methoxyphenyl)ethan-1-amine

Cat. No. B8805050
CAS RN: 7569-72-4
M. Wt: 185.65 g/mol
InChI Key: YDRHMPXHIWRLIE-UHFFFAOYSA-N
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Description

2-(5-Chloro-2-methoxyphenyl)ethan-1-amine is a useful research compound. Its molecular formula is C9H12ClNO and its molecular weight is 185.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(5-Chloro-2-methoxyphenyl)ethan-1-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-Chloro-2-methoxyphenyl)ethan-1-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

7569-72-4

Molecular Formula

C9H12ClNO

Molecular Weight

185.65 g/mol

IUPAC Name

2-(5-chloro-2-methoxyphenyl)ethanamine

InChI

InChI=1S/C9H12ClNO/c1-12-9-3-2-8(10)6-7(9)4-5-11/h2-3,6H,4-5,11H2,1H3

InChI Key

YDRHMPXHIWRLIE-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)Cl)CCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Chlorotrimethylsilane (2 mL, 16 mmol) was added dropwise to lithium borohydride (2M in tetrahydrofuran, 4 mL, 8 mmol). A solution of 2-methoxy-5-chlorophenylacetonitrile (312 mg, 4 mmol) in tetrahydrofuran (2 mL) was then added at 0° C. and the mixture was allowed to stir for 24 hours, whilst warming to room temperature. The mixture was then diluted with methanol (20 mL) and concentrated in vacuo. The residue was taken up in 20% potassium hydroxide solution (20 mL), extracted with dichloromethane (3×20 mL) and the combined organic solution was dried over magnesium sulfate and concentrated in vacuo. The residue was purified by column chromatography using an Isolute® SCX-2 cartridge, eluting with methanol followed by 1M ammonia in methanol, to give an oily residue. The oil was triturated with diethyl ether to afford the title compound, 485 mg.
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
4 mL
Type
reactant
Reaction Step One
Quantity
312 mg
Type
reactant
Reaction Step Two
Quantity
2 mL
Type
solvent
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Three

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